Cas no 79994-88-0 (4-Pentenoic acid, 5,5-dichloro-3-methyl-2-(1-methylethyl)-)
79994-88-0 structure
Product Name:4-Pentenoic acid, 5,5-dichloro-3-methyl-2-(1-methylethyl)-
CAS No:79994-88-0
MF:C9H14Cl2O2
MW:225.112261295319
CID:531154
PubChem ID:12784818
Update Time:2025-04-19
4-Pentenoic acid, 5,5-dichloro-3-methyl-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 5,5-dichloro-3-methyl-2-(1-methylethyl)-
- 5,5-dichloro-3-methyl-2-propan-2-ylpent-4-enoic acid
- DTXSID60509786
- QZMKXBQHVBRDKP-UHFFFAOYSA-N
- SCHEMBL10983091
- 5,5-dichloro-3-methyl-2-isopropyl-4-pentenoic acid
- 5,5-Dichloro-3-methyl-2-(propan-2-yl)pent-4-enoic acid
- 79994-88-0
-
- Inchi: 1S/C9H14Cl2O2/c1-5(2)8(9(12)13)6(3)4-7(10)11/h4-6,8H,1-3H3,(H,12,13)
- InChI Key: QZMKXBQHVBRDKP-UHFFFAOYSA-N
- SMILES: Cl/C(=C/C(C)C(C(=O)O)C(C)C)/Cl
Computed Properties
- Exact Mass: 224.0370851g/mol
- Monoisotopic Mass: 224.0370851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
4-Pentenoic acid, 5,5-dichloro-3-methyl-2-(1-methylethyl)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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